An In-depth Technical Guide to 2-Fluoropyridine-5-carbonyl chloride (CAS: 65352-94-5)
An In-depth Technical Guide to 2-Fluoropyridine-5-carbonyl chloride (CAS: 65352-94-5)
For Researchers, Scientists, and Drug Development Professionals
Introduction
2-Fluoropyridine-5-carbonyl chloride, with the CAS number 65352-94-5, is a key building block in modern organic synthesis and medicinal chemistry. Its unique electronic properties, stemming from the presence of a fluorine atom and a carbonyl chloride group on the pyridine ring, make it a versatile reagent for the introduction of the 2-fluoropyridin-5-yl moiety into a wide range of molecules. This technical guide provides a comprehensive overview of its chemical properties, synthesis, reactivity, and applications, with a particular focus on its role in drug discovery and development.
Chemical and Physical Properties
A summary of the key physicochemical properties of 2-Fluoropyridine-5-carbonyl chloride is presented in the table below. These properties are crucial for its handling, storage, and application in chemical reactions.
| Property | Value | Reference |
| Molecular Formula | C₆H₃ClFNO | [1] |
| Molecular Weight | 159.55 g/mol | [1] |
| Appearance | White to off-white solid | [2] |
| Melting Point | Not available | |
| Boiling Point | 90-94 °C at 15 mmHg | [2] |
| Density | Not available | |
| Solubility | Soluble in chlorinated solvents (e.g., dichloromethane, chloroform) and alkane solvents (e.g., n-heptane, cyclohexane). Reacts with water. | [2] |
| Stability | Stable under recommended storage conditions (cool, dry, inert atmosphere). Moisture sensitive. | [3] |
Synthesis of 2-Fluoropyridine-5-carbonyl chloride
The primary synthetic route to 2-Fluoropyridine-5-carbonyl chloride involves a two-step process starting from 2-fluoro-5-methylpyridine.[2]
Experimental Protocol: Synthesis of 2-Fluoropyridine-5-carbonyl chloride[2]
Step 1: Oxidation of 2-Fluoro-5-methylpyridine to 2-Fluoro-5-pyridinecarboxylic acid
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To a suitable reaction vessel, add 2-fluoro-5-methylpyridine.
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In a separate vessel, prepare an aqueous solution of potassium permanganate (KMnO₄) or sodium permanganate (NaMnO₄). The molar ratio of the oxidant to 2-fluoro-5-methylpyridine should be between 2:1 and 4:1.
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Slowly add the oxidant solution to the 2-fluoro-5-methylpyridine while monitoring the reaction temperature. The reaction is exothermic and may require cooling.
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Heat the reaction mixture to reflux and maintain for a period sufficient to ensure complete conversion (typically several hours).
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Upon completion, cool the reaction mixture and filter to remove the manganese dioxide byproduct.
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Acidify the filtrate with a suitable acid (e.g., HCl) to precipitate the 2-fluoro-5-pyridinecarboxylic acid.
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Collect the solid product by filtration, wash with cold water, and dry under vacuum.
Step 2: Acyl Chlorination of 2-Fluoro-5-pyridinecarboxylic acid
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To a dry reaction flask under an inert atmosphere (e.g., nitrogen or argon), add the 2-fluoro-5-pyridinecarboxylic acid obtained in the previous step.
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Add a chlorinated solvent such as dichloromethane, chloroform, or 1,2-dichloroethane.
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To this suspension, add thionyl chloride (SOCl₂) or oxalyl chloride (1-2.5 equivalents).
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Reflux the reaction mixture for several hours until the reaction is complete (monitor by TLC or disappearance of the starting material).
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Distill off the excess thionyl chloride/oxalyl chloride and the solvent under reduced pressure.
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Add an alkane solvent (e.g., n-heptane or cyclohexane) to the residue and cool the mixture to induce crystallization.
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Filter the mixture to remove any impurities.
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The filtrate, containing the 2-fluoro-5-carbonyl chloride, is then subjected to reduced pressure distillation. Collect the fraction at 90-94 °C/15 mmHg to obtain the pure product as a colorless liquid, which solidifies upon cooling.
Caption: Synthetic pathway for 2-Fluoropyridine-5-carbonyl chloride.
Chemical Reactivity and Key Reactions
2-Fluoropyridine-5-carbonyl chloride is a bifunctional molecule, with the reactivity dominated by the electrophilic carbonyl chloride and the activated pyridine ring.
Acylation Reactions
The carbonyl chloride group is a highly reactive acylating agent, readily undergoing nucleophilic acyl substitution with a variety of nucleophiles such as amines, alcohols, and carbanions to form amides, esters, and ketones, respectively.
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In a dry round-bottom flask under an inert atmosphere, dissolve aniline (1.0 equivalent) and a non-nucleophilic base such as triethylamine or pyridine (1.1-1.5 equivalents) in an anhydrous solvent like dichloromethane (DCM) or tetrahydrofuran (THF).
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Cool the solution to 0 °C in an ice bath.
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In a separate flask, dissolve 2-Fluoropyridine-5-carbonyl chloride (1.05 equivalents) in the same anhydrous solvent.
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Slowly add the solution of the acyl chloride to the stirred aniline solution via a dropping funnel over 15-30 minutes, maintaining the temperature at 0 °C.
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After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-16 hours, monitoring the progress by Thin Layer Chromatography (TLC).
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Upon completion, quench the reaction by adding water or a saturated aqueous solution of sodium bicarbonate.
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Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer with the organic solvent.
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Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.
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Filter and concentrate the solution under reduced pressure to yield the crude amide product.
-
Purify the product by column chromatography on silica gel or by recrystallization.
Caption: Workflow for acylation of an amine.
Friedel-Crafts Acylation
2-Fluoropyridine-5-carbonyl chloride can be employed in Friedel-Crafts acylation reactions to introduce the 2-fluoro-5-pyridoyl group onto aromatic rings. This reaction typically requires a Lewis acid catalyst, such as aluminum chloride (AlCl₃).
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To a flame-dried, three-necked flask equipped with a dropping funnel, a condenser, and a magnetic stirrer, add anhydrous aluminum chloride (1.1 equivalents) and an anhydrous solvent such as dichloromethane under an inert atmosphere.
-
Cool the suspension to 0 °C in an ice bath.
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In the dropping funnel, prepare a solution of 2-Fluoropyridine-5-carbonyl chloride (1.0 equivalent) in the same anhydrous solvent.
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Add the acyl chloride solution dropwise to the aluminum chloride suspension with vigorous stirring.
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After the addition is complete, add benzene (1.0-1.2 equivalents) dropwise to the reaction mixture.
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Allow the reaction to stir at 0 °C for 30 minutes and then at room temperature for several hours, monitoring by TLC.
-
Upon completion, carefully pour the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.
-
Separate the organic layer and extract the aqueous layer with dichloromethane.
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Combine the organic layers, wash with saturated sodium bicarbonate solution and then with brine.
-
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
-
Purify the resulting ketone by column chromatography or recrystallization.
Application in Drug Discovery: The Case of Sotorasib
A prominent application of 2-Fluoropyridine-5-carbonyl chloride is in the synthesis of Sotorasib (AMG 510), a first-in-class, irreversible inhibitor of KRAS G12C, a specific mutation found in various cancers, including non-small cell lung cancer.[4][5] The 2-fluoropyridine moiety plays a crucial role in the molecule's interaction with the target protein.
The KRAS protein is a key component of the MAPK signaling pathway, which regulates cell proliferation, differentiation, and survival. The G12C mutation locks KRAS in a permanently active, GTP-bound state, leading to uncontrolled cell growth.[6] Sotorasib covalently binds to the cysteine residue of the mutated KRAS G12C, trapping it in an inactive GDP-bound state and thereby inhibiting downstream signaling.
Caption: KRAS G12C pathway and Sotorasib's mechanism of action.
Safety and Handling
2-Fluoropyridine-5-carbonyl chloride is a reactive and potentially hazardous chemical. Appropriate safety precautions must be taken during its handling and storage.
| Hazard Category | GHS Classification | Precautionary Statements |
| Flammability | Flammable liquid and vapor (H226) | Keep away from heat, sparks, open flames, and hot surfaces. No smoking. Keep container tightly closed.[3] |
| Skin Corrosion/Irritation | Causes skin irritation (H315) | Wash skin thoroughly after handling. Wear protective gloves.[3] |
| Eye Damage/Irritation | Causes serious eye irritation (H319) | Wear eye protection. IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3] |
| Respiratory Irritation | May cause respiratory irritation (H335) | Avoid breathing dust/fume/gas/mist/vapors/spray. Use only outdoors or in a well-ventilated area.[3] |
| Moisture Sensitivity | Reacts with water. | Store in a dry, well-ventilated place. Keep container tightly closed. |
Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat. All manipulations should be performed in a well-ventilated fume hood.
Storage: Store in a cool, dry place away from moisture and incompatible materials such as strong oxidizing agents and acids. Keep the container tightly sealed under an inert atmosphere.
Conclusion
2-Fluoropyridine-5-carbonyl chloride is a valuable and versatile reagent in organic synthesis, particularly for the development of novel pharmaceuticals. Its ability to readily undergo acylation and other transformations makes it an important building block for introducing the 2-fluoropyridin-5-yl moiety. The successful application of this compound in the synthesis of the targeted cancer therapy Sotorasib highlights its significance in modern drug discovery. Researchers and scientists working with this compound should be familiar with its properties, reactivity, and safety precautions to ensure its effective and safe utilization in the laboratory.
References
- 1. 2-FLUOROPYRIDINE-5-CARBONYL CHLORIDE CAS#: [m.chemicalbook.com]
- 2. CN112358442B - Preparation method of 2-fluoro-5-formyl chloropyridine - Google Patents [patents.google.com]
- 3. cdhfinechemical.com [cdhfinechemical.com]
- 4. spectrabase.com [spectrabase.com]
- 5. mdpi.com [mdpi.com]
- 6. Targeting KRAS G12C: from inhibitory mechanism to modulation of antitumor effect in patients - PMC [pmc.ncbi.nlm.nih.gov]



